Cas no 1705301-13-8 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide)

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide is a synthetic organic compound featuring a benzamide core substituted with difluorophenyl and hydroxyethyl-dimethoxyphenyl moieties. Its structural design combines electron-rich dimethoxy groups with electron-withdrawing fluorine atoms, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. The presence of polar functional groups, including the hydroxyethyl and amide linkages, improves solubility and reactivity, facilitating further derivatization. The compound’s rigid aromatic systems and strategic substitutions may contribute to selective binding interactions in biologically active molecules. Its well-defined stereochemistry and purity make it suitable for research in medicinal chemistry, particularly for exploring structure-activity relationships in drug discovery.

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide structure

1705301-13-8 structure

Product Name:N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide

CAS No:1705301-13-8

MF:C₁₇H₁₇F₂NO₄

MW:337.31799197197

CID:5365990

Update Time:2025-05-25

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide
- Inchi： 1S/C17H17F2NO4/c1-23-15-6-4-10(8-16(15)24-2)14(21)9-20-17(22)11-3-5-12(18)13(19)7-11/h3-8,14,21H,9H2,1-2H3,(H,20,22)
- InChI Key： MMSHWDPXPRZEQE-UHFFFAOYSA-N
- SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)C1=CC=C(F)C(F)=C1

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6414-3101-2μmol	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	2μmol	$57.0	2023-09-09
Life Chemicals	F6414-3101-5μmol	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	5μmol	$63.0	2023-09-09
Life Chemicals	F6414-3101-10μmol	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	10μmol	$69.0	2023-09-09
Life Chemicals	F6414-3101-20μmol	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	20μmol	$79.0	2023-09-09
Life Chemicals	F6414-3101-1mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	1mg	$54.0	2023-09-09
Life Chemicals	F6414-3101-2mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	2mg	$59.0	2023-09-09
Life Chemicals	F6414-3101-3mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	3mg	$63.0	2023-09-09
Life Chemicals	F6414-3101-4mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	4mg	$66.0	2023-09-09
Life Chemicals	F6414-3101-5mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	5mg	$69.0	2023-09-09
Life Chemicals	F6414-3101-10mg	N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide	1705301-13-8	10mg	$79.0	2023-09-09

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide

Recent Advances in the Study of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide (CAS: 1705301-13-8)

The compound N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide (CAS: 1705301-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dimethoxyphenyl group and a difluorobenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to hypotheses about its potential use as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit key pro-inflammatory cytokines, suggesting a possible role in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's pharmacokinetic profile. A recent study published in the Journal of Medicinal Chemistry reported that N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide exhibits favorable oral bioavailability and metabolic stability. These properties are critical for its development as a therapeutic agent. The study also highlighted the compound's ability to cross the blood-brain barrier, opening up possibilities for its use in neurological disorders.

In addition to its anti-inflammatory potential, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide has been investigated for its anticancer properties. A 2023 study in Cancer Research revealed that the compound induces apoptosis in certain cancer cell lines by modulating specific signaling pathways. The researchers noted that the difluorobenzamide moiety plays a crucial role in this activity, suggesting that further structural optimization could enhance its efficacy.

Despite these promising findings, challenges remain in the development of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,4-difluorobenzamide as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further research and development in the pharmaceutical industry.